Cas no 174603-56-6 (4-Bromo-6-fluoroindan-1-one)

• Product Name: 4-Bromo-6-fluoroindan-1-one
• CAS No: 174603-56-6
• MF: C₉H₆BrFO
• MW: 229.045745372772
• MDL: MFCD09038174
• CID: 138514
• PubChem ID: 11770230
• Update Time: 2025-06-14

4-Bromo-6-fluoroindan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one,4-bromo-6-fluoro-2,3-dihydro-
• 4-BROMO-6-FLUOROINDAN-1-ONE
• 4-bromo-6-fluoro-2,3-dihydroinden-1-one
• 4-Bromo-6-fluoro-1-indanone
• 4-bromo-6-fluoro-indan-1-one
• 1H-Inden-1-one, 4-bromo-6-fluoro-2,3-dihydro-
• AMOT0670
• KBBCLUTZUIWTON-UHFFFAOYSA-N
• MB06885
• AB0000912
• ST2401883
• W3816
• 4-brom
• MFCD09038174
• CS-0041876
• 174603-56-6
• DTXSID90472212
• SCHEMBL8365489
• Z1269145121
• (6,7-Dichloro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanamine
• DS-13797
• 4-bromanyl-6-fluoranyl-2,3-dihydroinden-1-one
• A811671
• AM9205
• AKOS015853428
• SY101995
• FT-0653526
• EN300-3001355
• 4-Bromo-6-fluoroindan-1-one

• MDL： MFCD09038174
• Inchi： 1S/C9H6BrFO/c10-8-4-5(11)3-7-6(8)1-2-9(7)12/h3-4H,1-2H2
• InChI Key： KBBCLUTZUIWTON-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(CCC=21)=O)F

Computed Properties

• Exact Mass: 227.95900
• Monoisotopic Mass: 227.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.691
• Boiling Point: 301.069°C at 760 mmHg
• Flash Point: 135.882°C
• Refractive Index: 1.599
• PSA: 17.07000
• LogP: 2.71710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4-Bromo-6-fluoroindan-1-one

Comprehensive Analysis of 4-Bromo-6-fluoroindan-1-one (CAS No. 174603-56-6): Properties, Applications, and Industry Trends

4-Bromo-6-fluoroindan-1-one (CAS No. 174603-56-6) is a halogenated indanone derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromine and fluorine substituents, exhibits unique electronic properties, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₆BrFO, and precise structural features contribute to its reactivity and versatility in cross-coupling reactions, a topic frequently searched by organic chemists.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 4-Bromo-6-fluoroindan-1-one. Researchers are exploring its potential as a building block for small-molecule inhibitors targeting enzymatic pathways, a hot topic in cancer therapeutics. The compound’s fluorine moiety enhances metabolic stability, a feature highly sought after in medicinal chemistry, as evidenced by rising Google Scholar queries on "fluorinated drug candidates."

From a synthetic perspective, 174603-56-6 serves as a precursor for heterocyclic compounds through Suzuki-Miyaura or Buchwald-Hartwig reactions. Laboratories optimizing high-throughput screening protocols often reference this compound due to its balanced reactivity profile. Notably, its indanone core aligns with trends in fragment-based drug design, a methodology dominating recent publications in the Journal of Medicinal Chemistry.

Environmental considerations are also shaping the discourse around 4-Bromo-6-fluoroindan-1-one. With the pharmaceutical industry prioritizing sustainable synthesis, studies focus on catalytic methods to reduce halogen waste during its utilization. This aligns with the surge in searches for "green halogenation techniques" and "biodegradable intermediates" across scientific databases.

Analytical characterization of CAS 174603-56-6 typically involves NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry, techniques frequently discussed in analytical chemistry forums. Its crystalline structure, confirmed by X-ray diffraction, provides insights into molecular packing—a subject gaining traction in materials science communities studying organic semiconductors.

In conclusion, 4-Bromo-6-fluoroindan-1-one exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. As demand grows for tailored heterocycles in drug development and advanced materials, this compound’s role will continue expanding, reflected by its increasing appearance in patent filings and preclinical research literature worldwide.